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Compound of Interest

Compound Name: N-(Trimethylsilyl)acetamide

Cat. No.: B142778

For Researchers, Scientists, and Drug Development Professionals

N-(Trimethylsilyl)acetamide (TMSA), a versatile organosilicon compound, serves as a potent

silylating agent in a multitude of chemical applications.[1] This guide provides a comprehensive
overview of its chemical properties, reactivity, and detailed experimental protocols, designed for
professionals in research and development.

Core Chemical and Physical Properties

N-(Trimethylsilyl)acetamide is typically a white to yellowish crystalline solid.[2][3] Its key
physical and chemical characteristics are summarized below, providing essential data for its
application in experimental settings.
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Property Value Source(s)
Molecular Formula C5H13NOSI [415]
Molecular Weight 131.25 g/mol [11[415]
CAS Number 13435-12-6 [2][4]
White to yellowish crystalline
Appearance _ [2][3]
mass/solid
Melting Point 46-49 °C [1][2][5]
Boiling Point 84 °C at 18 mmHg [1112][5][6]
Flash Point 70 °C (158 °F) [5][6]
o Reacts with water and
Solubility ]
moisture.[3]
Odor Nut-like [3]

Reactivity and Applications: A Powerful Silylating
Agent

The primary utility of N-(Trimethylsilyl)acetamide lies in its function as a silylating agent,
where it introduces a trimethylsilyl (TMS) group to molecules with active hydrogens.[1][2] This
process is fundamental in organic synthesis for protecting functional groups and in analytical
chemistry for increasing the volatility and thermal stability of compounds for analyses like gas
chromatography (GC).[7]

Key aspects of its reactivity include:

 Silylation: TMSA readily silylates a wide range of functional groups, including alcohols,
amines, amides, carboxylic acids, and enols.[8] The reaction involves the transfer of the
trimethylsilyl group from TMSA to an active hydrogen on the substrate.

e Reaction Byproducts: A significant advantage of using TMSA and its close relative, N,O-
Bis(trimethylsilyl)acetamide (BSA), is the formation of neutral and volatile byproducts, such
as acetamide.[9][10] This simplifies purification, especially for sensitive substrates.
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» Reaction Conditions: Silylation reactions with TMSA are generally conducted under mild and
anhydrous conditions.[1][8] The reagent is sensitive to moisture and will hydrolyze to form
acetamide and trimethylsilanol.[1][3]

o Catalysis: For sterically hindered or less reactive functional groups, the silylation potential
can be enhanced by the addition of a catalyst, such as trimethylchlorosilane (TMCS).[8][11]

The general mechanism for the silylation of an alcohol using a silylacetamide reagent involves
a nucleophilic attack by the alcohol's oxygen on the silicon atom.

Reactants Products
Silylation R-OSi(CHs)s
R-OH (Alcohol) | (Trimethylsilyl Ether)
CHsC(=0O)N(H)Si(CHs)s Byproduct Formation > CHsC(=O)NH:z
(N-Trimethylsilylacetamide) (Acetamide)

Click to download full resolution via product page

Caption: General reaction scheme for the silylation of an alcohol using N-
(Trimethylsilyl)acetamide.

Experimental Protocols

Proper handling and experimental setup are crucial for successful silylation due to the moisture
sensitivity of N-(Trimethylsilyl)acetamide.[3][6] All operations should be performed in a dry,
inert atmosphere.[2]

General Protocol for Silylation of an Alcohol for GC
Analysis

This protocol provides a general guideline and may need to be adapted for specific
applications.

Materials:
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Substrate (e.g., alcohol, 1-10 mg)

N-(Trimethylsilyl)acetamide (TMSA)

Anhydrous solvent (e.g., pyridine, acetonitrile, or dichloromethane)[8][11]
Dry reaction vial (e.g., 2-5 mL with a screw cap and septum)[11]

Inert gas supply (e.g., nitrogen or argon)

Heating block or water bath[11]

Procedure:

Preparation: Ensure all glassware is thoroughly dried in an oven before use.

Sample Preparation: Weigh 1-10 mg of the substrate into the reaction vial. If the sample is in
an aqueous solution, it must be evaporated to complete dryness first.[3]

Solvent Addition: Add 100-200 uL of an appropriate anhydrous solvent to dissolve the
sample.[11]

Reagent Addition: Under an inert atmosphere, add a 1.5 to 2-fold molar excess of N-
(Trimethylsilyl)acetamide to the vial.[8][11] For a 2 mg sample of a compound with an
average molecular weight of 250 g/mol , this corresponds to approximately 10-15 pL of the
related silylating agent BSA.[11]

Mixing and Reaction: Securely cap the vial and mix the contents thoroughly. For compounds
that are difficult to silylate, heating the mixture at 60-80°C for 30 minutes to 2 hours may be
necessary.[8][11]

Analysis: After cooling to room temperature, the derivatized sample is ready for direct
analysis, typically by gas chromatography.
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Start: Dry Glassware

1. Weigh 1-10 mg
of Substrate

:

2. Dissolve in
Anhydrous Solvent

:

3. Add Excess
N-(Trimethylsilyl)acetamide

:

4. Cap Vial and Mix

:

5. Heat at 60-80°C
(if necessary)

:

6. Cool to Room
Temperature

7. Analyze by GC

Click to download full resolution via product page

Caption: A typical experimental workflow for the silylation of a substrate for GC analysis.

Safety and Handling
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N-(Trimethylsilyl)acetamide is classified as a flammable solid and can cause severe skin
burns and eye damage.[3][6] It is crucial to handle this reagent in a well-ventilated fume hood
while wearing appropriate personal protective equipment (PPE), including neoprene or nitrile
rubber gloves, chemical goggles, and protective clothing.[3] The compound reacts with water
and moisture in the air, liberating flammable hexamethyldisiloxane and acetamide.[3] Store in a
tightly sealed container in a cool, dry place away from heat, sparks, and open flames.[3][12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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